Cas no 1172537-06-2 (N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide
• CAS No: 1172537-06-2
• MF: C₁₇H₁₄N₄OS₂
• MW: 354.449260234833
• CID: 6490698
• Update Time: 2025-06-21

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, N-[3-(2-benzothiazolyl)-2-thienyl]-1-ethyl-

• Inchi： 1S/C17H14N4OS2/c1-2-21-13(7-9-18-21)15(22)20-16-11(8-10-23-16)17-19-12-5-3-4-6-14(12)24-17/h3-10H,2H2,1H3,(H,20,22)
• InChI Key： XUSBHRJMGKMZFG-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(NC2SC=CC=2C2=NC3=CC=CC=C3S2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide

Introduction to N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1172537-06-2)

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1172537-06-2, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a pyrazole ring, a thiophene moiety, and a benzothiazole unit, which collectively contribute to its potential biological activity.

The significance of this compound lies in its ability to interact with biological targets in novel ways. The pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to modulate various biological pathways. In particular, pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the thiophene ring further enhances the compound's complexity and potential for biological activity. Thiophene derivatives are known for their role in various therapeutic applications, including antimicrobial and antifungal treatments.

The benzothiazole unit in N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide adds another layer of functionality to the molecule. Benzothiazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer effects. The combination of these three distinct moieties—pyrazole, thiophene, and benzothiazole—makes this compound a versatile scaffold for developing new pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. These studies suggest that N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-1-ethyl-1H-pyrazole-5-carboxamide may exhibit potent activity against enzymes and receptors involved in cancer progression. Specifically, preliminary computational studies indicate that this compound could interact with kinases and other signaling proteins that are crucial for tumor growth and metastasis.

In addition to its potential anticancer applications, N-(3-(1,3-benzothiazol-2-yl)thiophen-2-yl)ethyl-1H-pyrazole-5-carboxamide has shown promise in other therapeutic areas. For instance, its structural features suggest that it may have inhibitory effects on inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate these pathways could lead to the development of novel treatments that target the underlying mechanisms of these conditions.

The synthesis of N-(3-(1,3-benzothiazol-2-yl)thiophen-2-yl)ethyl-1H-pyrazole-5-carboxamide^{(CAS No.}<>1172537->06-2) strong>> involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 1-(ethoxycarbonyl)-4-methylpyrazole and 2-aminothiophene derivatives. These intermediates are then coupled with 2-amino benzothiazole using appropriate coupling reagents under inert conditions. The final product is purified through recrystallization or column chromatography to obtain high-purity material suitable for further biological evaluation.

The pharmacological evaluation of N-(3-(1,3-benzothiazo-2-y)thiophen-2-y)ethyl-H-pyr
azole -5-carboxamide (CAS No.

1172537
-06
-
2)
has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing the compound's ability to inhibit key enzymes involved in cancer metabolism and signaling pathways. Initial results suggest that N-(



11725
37
-06
-
02)
exhibits significant inhibitory activity against several kinases, including EGFR and JAK2, which are known to be overexpressed in various cancers. These findings are particularly encouraging given the critical role that these kinases play in tumor growth and survival.

In vivo studies have further validated the potential therapeutic utility of N-(
11725
37
-06
-02)
. Animal models of cancer have shown that treatment with this compound leads to reduced tumor size and prolonged survival compared to control groups. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The future development of N-(
11725
37
-06
-02)
as a pharmaceutical agent will likely involve optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. This could be achieved through structure-based drug design approaches that leverage computational modeling techniques to identify optimal modifications.

In conclusion, N-(
11725
37
-06
-02)
represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing new treatments for various diseases, particularly cancer. Ongoing research efforts aim to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical application.